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Compound of Interest

Compound Name: Methyl isoxazole-5-carboxylate

Cat. No.: B057465

For researchers and professionals in drug development, the proper disposal of chemical
reagents is a critical component of laboratory safety and environmental responsibility. Methyl
isoxazole-5-carboxylate, a heterocyclic compound often utilized in medicinal chemistry,
requires careful handling and disposal due to its potential hazards. This guide provides
essential, step-by-step procedures for its safe disposal, ensuring compliance and minimizing
risk.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for methyl isoxazole-5-carboxylate is not readily
available, data from analogous compounds, such as methyl 5-methylisoxazole-3-carboxylate,
indicate potential hazards. GHS classifications for similar compounds suggest that methyl
isoxazole-5-carboxylate may cause skin irritation, serious eye irritation, and respiratory
irritation.[1] Therefore, appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat, should be worn at all times when handling this chemical. All
operations should be conducted in a well-ventilated area or a chemical fume hood.

Quantitative Data Summary

For quick reference, the table below summarizes key identifiers for methyl isoxazole-5-
carboxylate.
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Identifier Value

Chemical Name Methyl isoxazole-5-carboxylate
Molecular Formula CsHsNOs

CAS Number 15055-81-9[2]

Step-by-Step Disposal Protocol

The primary principle for the disposal of methyl isoxazole-5-carboxylate is to treat it as
hazardous chemical waste. It should not be disposed of down the drain or in regular trash. The
recommended procedure is to engage a licensed professional waste disposal service.

Experimental Protocol for Waste Segregation and Storage:
o Waste Identification and Segregation:
o Isolate waste containing methyl isoxazole-5-carboxylate from other waste streams.

o Do not mix it with incompatible materials. While specific incompatibility data is not
available, as a general precaution, avoid mixing it with strong acids, bases, or oxidizing
agents.

e Container Selection:

o Use a dedicated, properly labeled, and leak-proof container for the waste. The container
must be compatible with the chemical. A high-density polyethylene (HDPE) or glass
container is generally suitable.

e Labeling:
o Clearly label the waste container with the following information:
» "Hazardous Waste"
» The full chemical name: "Methyl isoxazole-5-carboxylate"

» CAS Number: "15055-81-9"
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» An indication of the hazards (e.g., "Irritant”)

» The accumulation start date.

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Ensure the storage area is away from heat sources and direct sunlight.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal company to schedule a pickup.

o Follow their specific instructions for packaging and documentation. The standard
procedure is disposal via incineration in a chemical incinerator equipped with an
afterburner and scrubber.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of methyl
isoxazole-5-carboxylate.
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Disposal Workflow for Methyl Isoxazole-5-Carboxylate

Generated Waste
(Methyl Isoxazole-5-Carboxylate)

Isolate and Segregate
from other waste streams

Select Compatible Container
(e.g., HDPE, Glass)

Label Container Clearly
- Chemical Name
- CAS Number
- Hazards

Store in Designated
Hazardous Waste Area

Contact EHS or Certified
Waste Disposal Service

Package and Document
per Vendor Instructions

Proper Disposal
(e.g., Incineration)
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Disposal Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of methyl isoxazole-5-carboxylate, fostering a secure research environment and
upholding their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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